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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the experimentally confirmed protein-protein

interactions of Zinc Finger MYND-Type Containing 19 (ZMYND19). It includes details of the

experimental methodologies used to validate these interactions and compares them with

alternative protein interactions for the respective binding partners.

I. ZMYND19 Protein-Protein Interaction Landscape
ZMYND19, also known as MIZIP, is a protein implicated in various cellular processes, including

signal transduction and cytoskeletal regulation. Its function is mediated through interactions

with a diverse set of proteins. The primary, experimentally validated interacting partners of

ZMYND19 are:

Melanin-concentrating hormone receptor 1 (MCHR1): A G protein-coupled receptor involved

in the regulation of energy homeostasis.

α-Tubulin and β-Tubulin: The fundamental components of microtubules, crucial for

cytoskeletal structure and function.

Raptor (Regulatory-associated protein of mTOR): A key component of the mTORC1

complex, a central regulator of cell growth and metabolism.

MKLN1 (Muskelin 1): A component of the CTLH E3 ubiquitin ligase complex.
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RagA/C: Ras-related GTP-binding proteins that are part of the Rag GTPase heterodimer,

which recruits mTORC1 to the lysosome.

These interactions have been primarily identified and confirmed through co-

immunoprecipitation and yeast two-hybrid assays.

II. Quantitative Comparison of Protein Interactions
While direct quantitative binding affinities for ZMYND19 interactions are not extensively

documented in publicly available literature, the strength of these interactions can be inferred

from the experimental evidence. This table summarizes the known interactions of ZMYND19

and provides a comparison with alternative interactors of its binding partners for which

quantitative data is available.
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Bait Protein
ZMYND19
Interacting
Partner

Experiment
al Evidence
of
Interaction
with
ZMYND19

Alternative
Interacting
Partner

Method of
Alternative
Interaction
Analysis

Binding
Affinity (Kd)
of
Alternative
Interaction

ZMYND19 MCHR1
Yeast Two-

Hybrid

MCH

(agonist)

Radioligand

Binding

Assay

0.16 nM[1]

SNAP 94847

(antagonist)

Radioligand

Binding

Assay

530 pM[1]

AZD1979

(antagonist)
Not specified

IC50 of ~12

nM[1]

ZMYND19 α/β-Tubulin

Co-

immunopreci

pitation

MAP2

Nitrocellulose

Binding

Assay

Not specified

Tau

Nitrocellulose

Binding

Assay

Not specified

DCX

(Doublecortin

)

Not specified Not specified

ZMYND19 Raptor

Robust Co-

immunopreci

pitation[2]

4E-BP1

Co-

immunopreci

pitation

Not specified

p70S6K

Co-

immunopreci

pitation

Not specified

NPRL2

Co-

immunopreci

pitation

Not specified
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ZMYND19 MKLN1

Co-

immunopreci

pitation[3]

MAEA

Co-

immunopreci

pitation

Not specified

ZMYND19 RagA/C

Co-

immunopreci

pitation[2]

mTORC1

Co-

immunopreci

pitation

Not specified

III. Experimental Protocols
Detailed methodologies for the key experiments cited in the confirmation of ZMYND19 protein-

protein interactions are provided below.

1. Co-immunoprecipitation (Co-IP) for ZMYND19-Raptor-MKLN1 Complex

This protocol is adapted from studies confirming the interaction between ZMYND19, Raptor,

and MKLN1.[2][3]

Cell Culture and Transfection:

HEK293T cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM)

supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

Cells are transiently transfected with plasmids encoding FLAG-tagged ZMYND19, Myc-

tagged Raptor, and other relevant constructs using a suitable transfection reagent (e.g.,

Lipofectamine).

Cell Lysis:

48 hours post-transfection, cells are washed with ice-cold phosphate-buffered saline

(PBS) and lysed in IP lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40,

1 mM EDTA, supplemented with protease and phosphatase inhibitors).

Lysates are incubated on ice for 30 minutes with periodic vortexing and then clarified by

centrifugation at 14,000 x g for 15 minutes at 4°C.

Immunoprecipitation:
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The supernatant (cell lysate) is pre-cleared by incubating with protein A/G agarose beads

for 1 hour at 4°C.

The pre-cleared lysate is then incubated with anti-FLAG M2 affinity gel overnight at 4°C

with gentle rotation to immunoprecipitate FLAG-ZMYND19 and its interacting proteins.

Washing and Elution:

The beads are washed three to five times with ice-cold IP lysis buffer to remove non-

specific binding proteins.

The protein complexes are eluted from the beads by boiling in SDS-PAGE sample buffer

for 5-10 minutes.

Western Blotting:

The eluted proteins are separated by SDS-PAGE, transferred to a PVDF membrane, and

immunoblotted with specific antibodies against the Myc-tag (for Raptor) and other proteins

of interest.

2. Yeast Two-Hybrid (Y2H) Assay for ZMYND19-MCHR1 Interaction

This generalized protocol is based on standard procedures for investigating interactions

between a membrane protein (MCHR1) and a cytosolic protein (ZMYND19).

Vector Construction:

The coding sequence of the C-terminus of MCHR1 is cloned into a bait vector (e.g.,

pGBKT7) to create a fusion with the GAL4 DNA-binding domain (BD).

The full-length coding sequence of ZMYND19 is cloned into a prey vector (e.g., pGADT7)

to create a fusion with the GAL4 activation domain (AD).

Yeast Transformation and Mating:

The bait and prey plasmids are transformed into separate haploid yeast strains of opposite

mating types (e.g., AH109 and Y187).
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The transformed yeast strains are mated to generate diploid yeast containing both bait

and prey plasmids.

Interaction Screening:

Diploid yeast cells are plated on selective media lacking specific nutrients (e.g.,

tryptophan, leucine, histidine, and adenine) to select for colonies where the bait and prey

proteins interact.

Interaction between the bait and prey proteins reconstitutes a functional GAL4

transcription factor, which drives the expression of reporter genes (e.g., HIS3, ADE2,

lacZ), allowing the yeast to grow on the selective media.

Confirmation of Interaction:

Positive interactions are confirmed by performing a β-galactosidase assay, where the

production of a blue color indicates a positive interaction.

IV. Visualizations
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Caption: ZMYND19 interacts with key proteins in signaling and cytoskeletal pathways.
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Experimental Workflow for Co-immunoprecipitation
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Caption: A streamlined workflow for confirming protein-protein interactions via Co-IP.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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